Cas no 1452864-18-4 (Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate)

• Product Name: Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate
• CAS No: 1452864-18-4
• MF: C₁₂H₈ClN₃O₂
• MW: 261.663821220398
• CID: 4933973
• Update Time: 2025-06-08

Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLOROIMIDAZO[1,2-A]QUINOXALINE-8-CARBOXYLATE
• Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate

• Inchi： 1S/C12H8ClN3O2/c1-18-12(17)7-2-3-8-9(6-7)16-5-4-14-11(16)10(13)15-8/h2-6H,1H3
• InChI Key： ZASDOHZGWDMWIT-UHFFFAOYSA-N
• SMILES： ClC1C2=NC=CN2C2C=C(C(=O)OC)C=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 2.9
• Topological Polar Surface Area: 56.5

Additional information on Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate

Comprehensive Overview of Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate (CAS 1452864-18-4)

Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate (CAS 1452864-18-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the imidazo[1,2-A]quinoxaline family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its methyl ester and chloro-substituted derivatives, which often exhibit enhanced stability and reactivity in synthetic pathways.

The molecular structure of Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate combines a quinoxaline core with an imidazole ring, creating a scaffold that is highly amenable to modifications. This structural versatility makes it a valuable intermediate in the development of novel small-molecule inhibitors and fluorescence probes. Recent studies highlight its potential in targeting kinase enzymes, a hot topic in cancer therapy and neurodegenerative disease research. The 4-chloro substitution further enhances its electrophilic properties, enabling selective reactions in complex synthetic routes.

In the context of drug discovery, CAS 1452864-18-4 has been explored as a precursor for bioactive molecules with applications in anti-inflammatory and antiviral therapies. Its carboxylate group allows for easy derivatization, making it a favorite among medicinal chemists. Notably, the compound’s photophysical properties have also sparked interest in materials science, particularly in the design of organic semiconductors and luminescent materials.

From an industrial perspective, Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or cyclization techniques. Optimizing its yield and purity remains a focus for process chemists, as demand grows for high-quality intermediates in high-throughput screening libraries. Environmental considerations, such as green chemistry principles, are increasingly applied to its production to minimize waste and energy consumption.

Given the rising popularity of AI-driven drug design, computational tools like molecular docking and QSAR modeling are being used to predict the bioactivity of derivatives of CAS 1452864-18-4. This aligns with the broader trend of digital transformation in chemical R&D, where machine learning accelerates the identification of promising candidates. Researchers frequently search for "synthetic routes for imidazo[1,2-A]quinoxalines" or "applications of methyl esters in drug development," reflecting the compound’s relevance in contemporary science.

Safety and handling of Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, its chloro substituent warrants careful handling to avoid unnecessary exposure. Regulatory compliance, such as REACH and GMP guidelines, ensures its safe use in industrial and academic settings.

In summary, Methyl 4-chloroimidazo[1,2-A]quinoxaline-8-carboxylate (CAS 1452864-18-4) represents a multifaceted compound with broad utility in medicinal chemistry, materials science, and catalysis. Its structural motifs and functional groups continue to inspire innovations, making it a subject of ongoing research and commercial interest. As the scientific community explores its full potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.